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Compound of Interest

Compound Name: Trimethyl(phenoxy)silane

Cat. No.: B075037

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Trimethyl(phenoxy)silane, tailored for laboratory and research professionals.
Adherence to these procedures is critical for ensuring personal safety and regulatory
compliance.

Chemical Identifier:

o Name: Trimethyl(phenoxy)silane

e Synonyms: Phenoxytrimethylsilane, Phenyl Trimethylsilyl Ether[1]
e CAS Number: 1529-17-5[2][3]

Hazard Summary: Trimethyl(phenoxy)silane is a flammable liquid and vapor that can cause
skin and serious eye irritation.[1][3][4] It may also cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Trimethyl(phenoxy)silane.
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Body Part Equipment Specification Rationale
Chemical splash
goggles meeting ANSI
Z2.87.1 standard. A Protects against
Safety Goggles & face shield should be splashes and vapors
Eyes/Face ) )
Face Shield worn over safety that can cause serious
glasses, especially eye irritation.[1][3]
when there is a risk of
splashing.[5][6][7]
Neoprene or nitrile
rubber gloves are
) ) recommended.[8][9] Prevents skin contact
Chemical-Resistant ) )
Hands Regularly inspect which can cause
Gloves ) S
gloves for any signs of irritation.[1][3]
degradation or
puncture before use.
A flame-resistant lab
coat should be worn
over personal ]
] Protects skin from
) ] clothing.[5] Ensure the ] ]
Body Protective Clothing accidental spills and

lab coat is buttoned
and fits properly to
cover as much skin as

possible.[5]

splashes.

Respiratory Respirator

Use in a well-
ventilated area, such
as a chemical fume
hood.[9] If engineering
controls are not
sufficient, a NIOSH-
approved respirator
with an appropriate
cartridge for organic
vapors (type ABEK)
should be used.[3][8]

Prevents inhalation of
vapors which may
cause respiratory
irritation.[1][3]
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Operational Plan: Handling and Storage

Handling:

o Ventilation: Always handle Trimethyl(phenoxy)silane in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation of vapors.[1][8][9]

e Ignition Sources: This is a flammable liquid; keep it away from heat, sparks, open flames,
and other ignition sources.[1][10] Use non-sparking tools and explosion-proof equipment.[1]

e Grounding: Ground and bond containers and receiving equipment during transfer to prevent
static discharge.[9]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the work area.

» Avoid Contact: Take measures to avoid contact with skin and eyes.[1] In case of contact,
follow the first-aid measures outlined in the Safety Data Sheet.

Storage:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]
e Incompatible Materials: Store away from oxidizing agents and strong acids.[9]

o Temperature: Store in a cool place.[1]

Disposal Plan

Proper disposal of Trimethyl(phenoxy)silane and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

o Waste Collection: Collect waste Trimethyl(phenoxy)silane and any contaminated materials
(e.g., absorbent pads, gloves) in a suitable, labeled, and closed container.[1] Do not mix with
other waste.
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e Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name
"Trimethyl(phenoxy)silane".

o Licensed Disposal Service: Arrange for the disposal of the waste through a licensed
hazardous waste disposal company.[9] Follow all local, state, and federal regulations for
hazardous waste disposal.

o Empty Containers: Handle uncleaned, empty containers in the same manner as the product
itself.

Emergency Spill Response Workflow

The following diagram outlines the logical workflow for responding to a
Trimethyl(phenoxy)silane spill.
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Immediate Actions

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Eliminate Ignition Sources No, Call Emergency Response

Spill Assessment

Assess Spill Size & Risk

i

Small, Manageable Spill?

es

Containment & Cleanup

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Absorbed Material

Waste Disposal

Place in Labeled Hazardous Waste Container

Dispose via Licensed Service

Click to download full resolution via product page

Workflow for handling a Trimethyl(phenoxy)silane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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